Cas no 97941-89-4 (5,6-Dichloropyridine-2,3-diamine)

5,6-Dichloropyridine-2,3-diamine structure
97941-89-4 structure
Product Name:5,6-Dichloropyridine-2,3-diamine
CAS No:97941-89-4
MF:C5H5Cl2N3
MW:178.019298315048
CID:1026430
PubChem ID:13492641
Update Time:2024-10-25

5,6-Dichloropyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dichloropyridine-2,3-diamine
    • 5,6-dichloro-2,3-Pyridinediamine
    • 2,3-Diamino-5,6-dichloropyridine
    • 2,3-Pyridinediamine,5,6-dichloro
    • 5,6-dichloro-pyridine-2,3-diyldiamine
    • 5,6-Dichlor-pyridin-2,3-diyldiamin
    • 2,3-Pyridinediamine, 5,6-dichloro-
    • CHGCWQGIACIHHI-UHFFFAOYSA-N
    • 5,6-dichloropyridin-2,3-diamine
    • 5,6-dichloro-pyridine-2,3-diamine
    • 6845AC
    • NE38205
    • 5,6-Dichloro-2,3-pyridinediamine (ACI)
    • Pyridine, 2,3-diamino-5,6-dichloro- (6CI)
    • DS-14683
    • DB-082927
    • AKOS016005875
    • MFCD13181782
    • SCHEMBL8479600
    • O11323
    • 97941-89-4
    • EN300-122195
    • CS-0187084
    • DTXSID70542129
    • MDL： MFCD13181782
    • Inchi： 1S/C5H5Cl2N3/c6-2-1-3(8)5(9)10-4(2)7/h1H,8H2,(H2,9,10)
    • InChI Key： CHGCWQGIACIHHI-UHFFFAOYSA-N
    • SMILES： ClC1C(Cl)=CC(N)=C(N)N=1

Computed Properties

  • Exact Mass: 176.98600
  • Monoisotopic Mass: 176.9860526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.602±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 167 ºC (water )
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),
  • PSA: 64.93000
  • LogP: 2.71520

5,6-Dichloropyridine-2,3-diamine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Dichloropyridine-2,3-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
CO894-5g
5,6-Dichloropyridine-2,3-diamine
 97941-89-4 95+%
5g
 9996CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
CO894-1g
5,6-Dichloropyridine-2,3-diamine
 97941-89-4 95+%
1g
 3598CNY 2021-05-07
Fluorochem
231010-250mg
5,6-Dichloropyridine-2,3-diamine
 97941-89-4 95%
250mg
 ￡145.00 2022-02-28
Fluorochem
231010-1g
5,6-Dichloropyridine-2,3-diamine
 97941-89-4 95%
1g
 ￡290.00 2022-02-28
Fluorochem
231010-5g
5,6-Dichloropyridine-2,3-diamine
 97941-89-4 95%
5g
 ￡790.00 2022-02-28
TRC
D476123-10mg
5,6-dichloropyridine-2,3-diamine
 97941-89-4
10mg
 $ 50.00 2022-06-05
TRC
D476123-50mg
5,6-dichloropyridine-2,3-diamine
 97941-89-4
50mg
 $ 185.00 2022-06-05
TRC
D476123-100mg
5,6-dichloropyridine-2,3-diamine
 97941-89-4
100mg
 $ 275.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D899971-1g
5,6-Dichloropyridine-2,3-diamine
 97941-89-4 ≥95%
1g
 2,923.20 2021-05-17
Chemenu
CM132583-250mg
5,6-dichloropyridine-2,3-diamine
 97941-89-4 95%
250mg
 $*** 2023-04-20

5,6-Dichloropyridine-2,3-diamine Production Method

Production Method 1

5409-39-2 5409-39-2
97941-89-4 97941-89-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Water ;  0.5 h, 80 - 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 7
Reference
Preparation of tricyclic fused nitrogen-containing heterocyclic compounds as selective histamine 4 receptor (H4 R)antagonists
, World Intellectual Property Organization, , ,

Production Method 2

203794-33-6 203794-33-6
97941-89-4 97941-89-4
Reaction Conditions
1.1 Reagents: Iron ,  Water ,  Ammonium chloride Solvents: Ethanol ;  3 h, 60 °C
Reference
Preparation of hetero ring-fused imidazole derivatives as AMPK activators
, World Intellectual Property Organization, , ,

Production Method 3

203794-33-6 203794-33-6
97941-89-4 97941-89-4
Reaction Conditions
1.1 Reagents: Iron ,  Ammonium chloride Solvents: Ethanol ,  Water ;  3 h, 60 °C
Reference
Azabenzimidazole derivatives having AMPK-activating activity
, World Intellectual Property Organization, , ,

Production Method 4

203794-33-6 203794-33-6
97941-89-4 97941-89-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Stannous chloride Solvents: Water ;  0.5 h, 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 7, 100 °C
Reference
Discovery of a Novel Highly Selective Histamine H4 Receptor Antagonist for the Treatment of Atopic Dermatitis
Ko, Kwangseok; Kim, Hye-Jung; Ho, Pil-Su; Lee, Soon Ok; Lee, Ji-Eun; et al, Journal of Medicinal Chemistry, 2018, 61(7), 2949-2961

Production Method 5

97941-89-4 97941-89-4
Reaction Conditions
Reference
2,3-Dihydro-6,7-dichloro-pyrido[2,3-b]pyrazine-8-oxide as selective glycine antagonist with in vivo activity
Micheli, Fabrizio; Cugola, Alfredo; Donati, Daniele; Missio, Andrea; Pecunioso, Angelo; et al, Bioorganic & Medicinal Chemistry, 1997, 5(12), 2129-2132

Production Method 6

97941-89-4 97941-89-4
Reaction Conditions
Reference
Preparation of 8-aza-, 6-aza- and 6,8-diaza-1,4-dihydroquinoxaline-2,3-diones as antagonists for the glycine/NMDA receptor
, United States, , ,

Production Method 7

97941-89-4 97941-89-4
Reaction Conditions
Reference
3-[(3'-Hydroxymethyl)-4'-hydroxybutyl]imidazo[4,5-b]pyridines - novel antiviral agents
Cundy, Darren J.; Holan, George; Otaegui, Michelle; Simpson, Gregory W., Bioorganic & Medicinal Chemistry Letters, 1997, 7(6), 669-674

5,6-Dichloropyridine-2,3-diamine Raw materials

5,6-Dichloropyridine-2,3-diamine Preparation Products

5,6-Dichloropyridine-2,3-diamine Related Literature

97941-89-4 (5,6-Dichloropyridine-2,3-diamine) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.